Cas no 2228379-65-3 (1-(heptafluoropropyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(heptafluoropropyl)cyclobutane-1-carbonitrile
• CAS No: 2228379-65-3
• MF: C₈H₆F₇N
• MW: 249.128766536713
• CID: 5939025
• PubChem ID: 165673779
• Update Time: 2025-06-09

1-(heptafluoropropyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(heptafluoropropyl)cyclobutane-1-carbonitrile
• 2228379-65-3
• EN300-1970195

• Inchi： 1S/C8H6F7N/c9-6(10,5(4-16)2-1-3-5)7(11,12)8(13,14)15/h1-3H2
• InChI Key： PKVCQBGGLQTCMP-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C1(C#N)CCC1)F

Computed Properties

• Exact Mass: 249.03884633g/mol
• Monoisotopic Mass: 249.03884633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(heptafluoropropyl)cyclobutane-1-carbonitrile

Introduction to 1-(Heptafluoropropyl)cyclobutane-1-carbonitrile (CAS No. 2228379-65-3)

1-(Heptafluoropropyl)cyclobutane-1-carbonitrile, with the CAS number 2228379-65-3, is a unique and highly specialized compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its distinctive chemical structure, which includes a heptafluoropropyl group attached to a cyclobutane ring, along with a cyano group. The combination of these functional groups imparts unique physical and chemical properties that make it a valuable candidate for advanced research and development.

The synthesis of 1-(heptafluoropropyl)cyclobutane-1-carbonitrile involves several sophisticated steps, including the fluorination of propyl groups and the formation of the cyclobutane ring. Recent advancements in fluorination techniques have made it possible to produce this compound with high purity and yield. The use of transition metal catalysts, such as palladium and nickel complexes, has been particularly effective in facilitating these reactions. These catalysts not only enhance the efficiency of the synthesis but also improve the selectivity, ensuring that the desired product is obtained with minimal by-products.

In terms of its physical properties, 1-(heptafluoropropyl)cyclobutane-1-carbonitrile exhibits a high boiling point and low solubility in water, which are typical characteristics of fluorinated compounds. These properties make it suitable for applications where stability and resistance to environmental factors are crucial. Additionally, the presence of the cyano group imparts strong electron-withdrawing properties, which can influence the compound's reactivity and interaction with other molecules.

The potential applications of 1-(heptafluoropropyl)cyclobutane-1-carbonitrile are diverse and promising. In pharmaceutical research, this compound has shown potential as a building block for the synthesis of novel drugs. Its unique structure can be leveraged to design molecules with specific biological activities, such as enzyme inhibitors or receptor modulators. Recent studies have explored its use in developing drugs for neurodegenerative diseases and cancer, where its fluorinated nature can enhance cellular uptake and target specificity.

In materials science, 1-(heptafluoropropyl)cyclobutane-1-carbonitrile has been investigated for its use in creating advanced polymers and coatings. The fluorinated groups provide excellent hydrophobic and oleophobic properties, making these materials highly resistant to water and oil. This makes them ideal for applications in surface protection, such as anti-fouling coatings for marine structures or self-cleaning surfaces for buildings.

The environmental impact of compounds like 1-(heptafluoropropyl)cyclobutane-1-carbonitrile is an important consideration in their development and use. Research has shown that while these compounds are stable and resistant to degradation, they can persist in the environment if not properly managed. Therefore, efforts are being made to develop sustainable synthesis methods and ensure responsible disposal practices to minimize any potential ecological risks.

In conclusion, 1-(heptafluoropropyl)cyclobutane-1-carbonitrile (CAS No. 2228379-65-3) is a fascinating compound with a wide range of potential applications. Its unique chemical structure and properties make it a valuable asset in both pharmaceutical research and materials science. Ongoing research continues to uncover new uses and improve our understanding of this compound, paving the way for innovative solutions in various fields.